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For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical determinant of efficacy and safety in the
development of topical drug formulations. An ideal solvent should effectively solubilize the
active pharmaceutical ingredient (API), enhance its penetration through the skin barrier to the
target site, and exhibit a favorable safety profile with minimal skin irritation. This guide provides
a comprehensive comparison of two prominent solvents used in topical drug delivery:
Arlasolve™ DMI (Dimethyl Isosorbide) and Dimethyl Sulfoxide (DMSO). This objective analysis
is supported by available experimental data to assist researchers and formulation scientists in
making informed decisions.

Executive Summary
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Feature

Arlasolve™ DMI (Dimethyl
Isosorbide)

Dimethyl Sulfoxide
(DMSO)

Primary Function

Solubilizer, Penetration

Enhancer

Potent Penetration Enhancer,

Solubilizer

Penetration Enhancement

Moderate, particularly for

certain actives

High, for a wide range of

hydrophilic and lipophilic drugs

Solubilizing Capacity

Excellent for many APIs,

including poorly soluble ones

Excellent for a broad spectrum
of APIs

Skin Irritation Potential

Low to minimal

Dose-dependent, can cause
irritation, erythema, and

stinging

Safety Profile

Generally regarded as safe

and well-tolerated

Well-established, but with
potential for local and systemic

side effects

Mechanism of Action

Increases polarity of skin
surface layers, acts as a

solvent

Disrupts stratum corneum lipid

and protein structure

Performance in Topical Drug Delivery
Skin Permeation Enhancement

The primary role of a penetration enhancer is to reversibly reduce the barrier function of the

stratum corneum, the outermost layer of the skin, to allow for increased permeation of the API.

Dimethyl Sulfoxide (DMSO) is a well-established and potent penetration enhancer for a wide

array of both hydrophilic and lipophilic drugs.[1][2] Its mechanism of action involves the

disruption of the highly organized structure of the stratum corneum lipids and proteins.[3][4]

Studies have reported that DMSO can significantly increase drug flux by up to 4 to 4.5-fold

compared to formulations without an enhancer.[1] For instance, it has been shown to increase

the skin permeation of estradiol four-fold.[2] The efficacy of DMSO as a penetration enhancer is

concentration-dependent, with higher concentrations generally leading to greater

enhancement.[1]
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Arlasolve™ DMI (Dimethyl Isosorbide) also functions as a penetration enhancer, primarily by
increasing the polarity of the skin's surface layers.[5] This alteration in polarity can facilitate the
partitioning and delivery of actives into the epidermis.[6] However, the extent of its penetration
enhancement appears to be more moderate compared to DMSO and can be dependent on the
specific API. One study investigating the effect of 10% DMI on the skin delivery of
hydroquinone, salicylic acid, and octadecenedioic acid from an oil-in-water emulsion found that
it did not significantly enhance the skin permeation of these lipophilic active ingredients.[7][8]
This suggests that while DMI is an effective solvent that can improve drug delivery, its role as a
penetration enhancer may be less pronounced than that of DMSO for certain molecules.

Table 1. Comparison of Skin Permeation Enhancement

Parameter Arlasolve™ DMI DMSO
) Increases polarity of skin Disrupts stratum corneum
Mechanism o )
surface layers lipids and proteins

High; up to 4.5-fold increase in
Reported Enhancement Moderate; API-dependent q
ux

N i . . Broad spectrum (hydrophilic
Broad Applicability Effective for various actives ] -
and lipophilic)

Drug Solubility

Effective solubilization of the API within the formulation vehicle is a prerequisite for its delivery
into the skin.

Arlasolve™ DMI is recognized as an exceptional solubilizer for a variety of APIs, including
those that are poorly soluble.[9] It is particularly effective in dissolving actives like Benzoyl
Peroxide (BPO), preventing its recrystallization, which can enhance efficacy and reduce
irritation.[10] It is also used to solubilize dihydroxyacetone (DHA) in self-tanning formulations.[9]

DMSO is also a powerful and versatile solvent, capable of dissolving a wide range of both polar
and nonpolar compounds.[1] This broad solvency contributes to its effectiveness as a
penetration enhancer by increasing the concentration gradient of the drug across the skin.[1]

Table 2: API Solubility Data
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Active Pharmaceutical Solubility in Arlasolve™ L
. Solubility in DMSO
Ingredient (API) DMI
Data not available in searched
Ketoprofen ] ~30 mg/mL[11]
literature

Data not available in searched
Ibuprofen ) ~50 mg/mL
literature

Note: Direct comparative solubility data for the same API in both solvents under identical
conditions is limited in the available literature.

Safety and Biocompatibility
In Vitro Cytotoxicity

Cytotoxicity assays are crucial for assessing the potential of a substance to cause cell damage.

The cytotoxicity of DMSO has been evaluated in various cell lines. For human keratinocyte
HaCaT cells, the IC50 (the concentration at which 50% of cells are inhibited) for DMSO has
been reported to be 0.17 mg/mL.[12]

Directly comparable quantitative cytotoxicity data (IC50 values) for Arlasolve™ DMI on skin cell
lines like HaCaT was not found in the searched literature. However, it is generally reported to
have a high safety profile and be virtually free of irritation.[13]

Table 3: Comparative Cytotoxicity

Solvent Cell Line IC50 Value
Arlasolve™ DMI HaCaT Data not available
DMSO HaCaT 0.17 mg/mL[12]

Skin Irritation Potential

The potential for a topical excipient to cause skin irritation is a major consideration in
formulation development.
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Arlasolve™ DMI is consistently reported to have a low irritation potential.[10][13] In
formulations containing potentially irritating actives like BPO, the inclusion of Arlasolve DMI
has been shown to reduce skin irritation.[5][10] This is attributed to its ability to effectively
dissolve the active, preventing the formation of large crystals that can mechanically irritate the
skin.[10]

DMSO, on the other hand, is known to cause skin irritation in a dose-dependent manner.[1]
Common side effects include redness, stinging, and a burning sensation.[2] To minimize these
effects, the concentration of DMSO in topical formulations is often limited.[2]

Mechanism of Action

The distinct mechanisms by which Arlasolve DMI and DMSO interact with the skin barrier
underpin their different performance characteristics.

Signaling Pathways and Cellular Interactions
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DMSO

Stratum Corneum
Proteins (Keratin)

Disruption of
Ordered Structure

Increased Skin
Permeability

Interaction

Stratum Corneum
Lipids

Arlasolve DMI

Interaction Increases Polarity of Enhanced API Partitioning
Stratum Corneum Surface into Epidermis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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